4-chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide
Description
4-chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide (CBT) is a synthetic compound that belongs to the family of benzothiophene derivatives. It has been widely studied for its potential applications in medicinal chemistry due to its unique chemical structure and pharmacological properties.
Scientific Research Applications
- Application : Researchers have investigated its potential as an anticancer drug by assessing its cytotoxic effects on cancer cell lines. Studies explore its mechanism of action, selectivity, and potential for combination therapy .
- Application : Scientists have utilized this compound as a precursor for the synthesis of novel heterocyclic compounds. It participates in multicomponent reactions, leading to diverse structures with potential biological activities .
- Application : Researchers have explored the anti-inflammatory potential of this compound. In vitro and in vivo studies assess its ability to modulate inflammatory pathways, making it relevant for drug development .
- Application : Investigations focus on evaluating its antibacterial and antifungal activities. Researchers study its efficacy against specific pathogens and explore potential mechanisms of action .
- Application : Scientists have examined its metal-binding properties. It may serve as a ligand for metal complexes with applications in catalysis, sensors, or bioinorganic chemistry .
- Application : Researchers investigate its absorption and emission properties. Applications include optoelectronic devices, such as organic light-emitting diodes (OLEDs) or sensors .
Anticancer Activity
Heterocyclic Synthesis
Anti-inflammatory Properties
Antimicrobial Agents
Metal Chelation and Coordination Chemistry
Photophysical Properties
properties
IUPAC Name |
4-chloro-N'-(2-chloroacetyl)-1-benzothiophene-2-carbohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O2S/c12-5-10(16)14-15-11(17)9-4-6-7(13)2-1-3-8(6)18-9/h1-4H,5H2,(H,14,16)(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMDMHNFSAOODJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C(S2)C(=O)NNC(=O)CCl)C(=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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